molecular formula C22H22ClN3O2 B6071021 3-benzyl-4-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-piperazinone

3-benzyl-4-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-piperazinone

Cat. No. B6071021
M. Wt: 395.9 g/mol
InChI Key: BEZZCWZLNMMALE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-benzyl-4-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-piperazinone is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique structure and properties, which make it a valuable tool for investigating various biological processes and mechanisms.

Mechanism of Action

The mechanism of action of 3-benzyl-4-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-piperazinone is not fully understood, but it is believed to involve the modulation of various signaling pathways and receptors in the body. This compound has been shown to interact with the GABA and NMDA receptors, which are involved in the regulation of neuronal activity and synaptic plasticity.
Biochemical and Physiological Effects:
3-benzyl-4-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-piperazinone has been shown to have several biochemical and physiological effects in vitro and in vivo. This compound has been shown to reduce inflammation and oxidative stress, improve cognitive function, and reduce pain and anxiety in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-benzyl-4-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-piperazinone in lab experiments is its high potency and selectivity for certain receptors and signaling pathways. However, one limitation is that this compound may have off-target effects and may not be suitable for all experimental conditions.

Future Directions

There are several future directions for the research and development of 3-benzyl-4-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-piperazinone. One potential direction is the investigation of its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is the development of more selective and potent analogs of this compound for use in various experimental settings. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

The synthesis of 3-benzyl-4-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-piperazinone can be achieved through several methods, including the use of organic solvents, catalysts, and other reagents. One common method involves the reaction of benzylamine, 4-chlorobenzaldehyde, and 5-methyl-2-oxazoline in the presence of a base and a palladium catalyst. This method has been shown to yield high purity and high yield of the target compound.

Scientific Research Applications

3-benzyl-4-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-piperazinone has been extensively studied for its potential applications in various scientific research fields, including pharmacology, biochemistry, and neuroscience. This compound has been shown to have a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

properties

IUPAC Name

3-benzyl-4-[[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl]piperazin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H22ClN3O2/c1-15-19(25-22(28-15)17-7-9-18(23)10-8-17)14-26-12-11-24-21(27)20(26)13-16-5-3-2-4-6-16/h2-10,20H,11-14H2,1H3,(H,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BEZZCWZLNMMALE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=C(O1)C2=CC=C(C=C2)Cl)CN3CCNC(=O)C3CC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H22ClN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

395.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.